2-((1-(3-(Methoxycarbonyl)thiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid

• IUPAC Name: 2-[1-(3-methoxycarbonylthiophen-2-yl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C16H12N2O6S2/c1-24-16(23)9-4-6-25-14(9)18-11(19)7-10(13(18)20)26-12-8(15(21)22)3-2-5-17-12/h2-6,10H,7H2,1H3,(H,21,22)
• InChI Key: OAKMBKBDHPMOIX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC=C1)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O
• Molecular Formula: C16H12N2O6S2
• Molecular Weight: 392.4 g/mol

Description

The compound “2-((1-(3-(Methoxycarbonyl)thiophen-2-yl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid” is a complex organic molecule. It is a derivative of nicotinic acid, where the phenyl ring has been replaced by a thiophene ring.

Scientific Research Applications

Facile Synthesis Methods

• Researchers Torii, Inokuchi, and Kubota (1986) developed a method for synthesizing derivatives of nicotinic acid, which is biologically and medicinally important. This method involves the reaction of ethoxycarbonylmalonaldehyde with tosyl chloride and β-amino-α,β-unsaturated esters, ketones, or nitriles (Torii, Inokuchi, & Kubota, 1986).

Industrial Production and Extraction

• Kumar, Wasewar, and Babu (2008) focused on intensifying the recovery of nicotinic acid using reactive extraction with organophosphorus solvating extractants. This study provides insights into the efficient extraction of nicotinic acid, which is significant in various industries (Kumar, Wasewar, & Babu, 2008).
• Lisicki, Nowak, and Orlińska (2022) reviewed ecological methods for producing nicotinic acid from commercially available materials, emphasizing industrial applications (Lisicki, Nowak, & Orlińska, 2022).

Synthesis of Nicotinic Acid Derivatives

• Ovdiichuk, Hordiyenko, Medviediev, Shishkin, and Arrault (2015) developed a synthesis of nicotinic acid-based amino acid units with an amidoxime function. This method provides a basis for the production of pseudopeptides (Ovdiichuk et al., 2015).

Applications in Agricultural Chemistry

• Yu, Wang, Bajsa-Hirschel, Cantrell, Duke, and Liu (2021) explored the herbicidal activity of nicotinic acid derivatives. Their research contributes to the development of natural-product-based herbicides (Yu et al., 2021).

Biological and Medicinal Applications

• Prachayasittikul, Wongsawatkul, Worachartcheewan, Nantasenamat, Ruchirawat, and Prachayasittikul (2010) studied the vasorelaxation and antioxidation properties of thionicotinic acid derivatives. Their findings indicate potential therapeutic applications of these compounds (Prachayasittikul et al., 2010).